N1-(2-fluorophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C24H29FN4O3/c1-28-10-4-5-17-15-18(8-9-21(17)28)22(29-11-13-32-14-12-29)16-26-23(30)24(31)27-20-7-3-2-6-19(20)25/h2-3,6-9,15,22H,4-5,10-14,16H2,1H3,(H,26,30)(H,27,31)
• InChI Key: ZLGRTRVFVQTHIW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC=CC=C3F)N4CCOCC4
• Molecular Formula: C24H29FN4O3
• Molecular Weight: 440.5 g/mol

Description

N1-(2-fluorophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C24H29FN4O3 and its molecular weight is 440.519. The purity is usually 95%.
BenchChem offers high-quality N1-(2-fluorophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-fluorophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A study on novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, synthesized using a one-pot three-component method, showed moderate to high levels of antitumor activities against various cancer cell lines. The mechanism involved cell cycle arrest and apoptosis in HeLa cells, suggesting potential applications in cancer therapy (Yilin Fang et al., 2016).

Neurological Disorder Treatment

Another study explored the blockade of orexin-1 receptors as a means to attenuate orexin-2 receptor antagonism-induced sleep promotion in rats, highlighting a potential therapeutic strategy for sleep-related disorders and possibly other neurological conditions (C. Dugovic et al., 2009).

Sensor Development

Research into novel chemosensors for selective identification of Pd2+ ions showcased the development of compounds with fluorescence turn-off performances for detecting highly toxic ions, indicating applications in environmental monitoring and possibly in medical diagnostics (Shally et al., 2020).

Antibacterial Agents

A study on fluoroquinolones with potent antibacterial activities against both Gram-positive and Gram-negative bacteria revealed the structural importance of certain substituents for antibacterial efficacy, suggesting the compound's potential use in developing new antibacterial agents (Y. Kuramoto et al., 2003).